3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine
Description
“3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C7H13N3 . It is a derivative of pyrazole, which is a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine” consists of a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The ring is substituted with ethyl and dimethyl groups .
Physical And Chemical Properties Analysis
“3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine” is a solid compound with a molecular weight of 139.20 . Its SMILES string is NC1=C©C(CC)=NN1C .
Scientific Research Applications
Heterocyclic Building Blocks
This compound is classified as a heterocyclic building block . Heterocyclic compounds are widely used in medicinal chemistry and drug discovery due to their diverse biological activities. They serve as core structures in many pharmaceuticals and play a crucial role in the development of new therapeutic agents .
Antileishmanial Activity
Research has shown that pyrazole-bearing compounds, such as this one, have potent antileishmanial activities . In a study, a derivative of this compound displayed superior antipromastigote activity, which was significantly more active than standard drugs .
Antimalarial Activity
In addition to its antileishmanial properties, this compound has also shown promising antimalarial activities . Some derivatives of this compound have demonstrated significant inhibition effects against Plasmodium berghei, a parasite that causes malaria .
Proteomics Research
This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is crucial for understanding cellular processes and developing new therapeutic strategies .
Molecular Docking Studies
Molecular docking studies have been conducted with this compound to justify its potent in vitro antipromastigote activity . These studies help in understanding the interaction between the compound and its target protein, providing insights into the mechanism of action .
Synthesis of Hydrazine-Coupled Pyrazoles
This compound is used in the synthesis of hydrazine-coupled pyrazoles . These derivatives have shown potential pharmacological effects, making them valuable for the development of new therapeutic agents .
properties
IUPAC Name |
5-ethyl-2,4-dimethylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-4-6-5(2)7(8)10(3)9-6/h4,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIMVUQKZPSYYBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=C1C)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40360574 |
Source
|
| Record name | 3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40360574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine | |
CAS RN |
21018-62-2 |
Source
|
| Record name | 3-ethyl-1,4-dimethyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40360574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-bromophenyl)methyl]-2-methylpropan-1-amine](/img/structure/B1331904.png)
![7-(Difluoromethyl)-5-(4-fluorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid](/img/structure/B1331923.png)
